(1S,2S)-Cyclopentane-1,2-diamine

• IUPAC Name: (1S,2S)-cyclopentane-1,2-diamine
• InChI: InChI=1S/C5H12N2/c6-4-2-1-3-5(4)7/h4-5H,1-3,6-7H2/t4-,5-/m0/s1
• InChI Key: MYJQGGALXPHWLV-WHFBIAKZSA-N
• Canonical SMILES: C1CC(C(C1)N)N
• Isomeric SMILES: C1C[C@@H]([C@H](C1)N)N
• Molecular Formula: C5H12N2
• DSSTOX Substance ID: DTXSID30459007
• Molecular Weight: 100.16 g/mol
• CAS No.: 77255-03-9

Description

“(1S,2S)-Cyclopentane-1,2-diamine” is a type of organic compound. It’s a derivative of cyclopentane, which is a cyclic hydrocarbon. It’s important to note that the specific details about this compound might not be readily available as it’s not a common or widely studied compound.

Scientific Research Applications

Chiral Motif for Broad Range of Applications

(1S,2S)-Cyclopentane-1,2-diamine, initially underexplored due to its instability and complex synthesis, has seen renewed interest as a chiral motif for various applications. This is attributed to new efficient synthetic approaches. It serves as a scaffold for chiral ligands, receptors, and biologically active compounds (González‐Sabín, Rebolledo, & Gotor, 2009).

Asymmetric Epoxidation

Enantiopure trans-cyclopentane-1,2-diamine has been used in the synthesis of novel chiral salen ligands. These ligands' chromium and manganese complexes are effective in asymmetric epoxidation of alkenes (Daly & Gilheany, 2003).

Synthesis of Monometallic and Bimetallic Complexes

A chiral macrocyclic binucleating ligand involving this compound has been synthesized for creating monometallic and bimetallic complexes. This includes complexes with metals like Zn(II), Cu(II), Ni(II), Co(II), and Mn(II) (Fraser et al., 1994).

Metal-Catalyzed Diamination Reactions

This compound plays a significant role in metal-catalyzed diamination reactions. These reactions are crucial for constructing natural products and drug molecules, considering the structural importance of the 1,2-diamine motif (Cardona & Goti, 2009).

Chemoenzymatic Synthesis

This compound has been efficiently developed for chemoenzymatic synthesis of optically active trans-N,N-dialkylcyclopentane-1,2-diamines. This process involves stereospecific transformation and enzymatic resolution (González‐Sabín, Gotor, & Rebolledo, 2007).

As a Component in Ligand Synthesis

This compound is utilized in synthesizing ligands for catalytic reactions and asymmetric synthesis. Its role in ligand synthesis enhances various chemical transformations (Quijada et al., 2009).

Suzuki Cross-Couplings

This diamine acts as an effective ligand in Ni-catalyzed cross-couplings of unactivated alkyl electrophiles at room temperature. This application demonstrates its versatility in facilitating complex chemical reactions (Saito & Fu, 2007).

Preparation of Cyclopentane-1,2-Dione

This compound has been used in the preparation of cyclopentane-1,2-dione, a significant intermediate in synthesizing diverse organic compounds (Wrobel & Cook, 1980).

Synthesis routes and methods

Procedure details

After the cooling process, the high pressure vessel is charged, by a trickle-bed procedure and under a hydrogen pressure of 270 bar, with 0.4 liters/hour of adipodinitrile, 1.2 liters/hour of liquid ammonia and 4.5 liters/hour of crude hydrogenation mixture, the temperature in this procedure being kept at 140° C. Analysis of the crude hexamethylenediamine by gas chromatography after the ammonia has been evaporated from the hydrogenation mixture gives 99.69% by weight of hexamethylenediamine, 0.06% by weight of 1,2-diaminocyclohexane and 0.12% by weight of 2-aminocyclopentylamine.